molecular formula C17H13NO3S B8350912 5-[3-(Phenylmethoxy)phenylmethyl-ene]-2,4-thiazolidinedione

5-[3-(Phenylmethoxy)phenylmethyl-ene]-2,4-thiazolidinedione

Cat. No.: B8350912
M. Wt: 311.4 g/mol
InChI Key: OSAMFBBKHJZYDX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-[3-(Phenylmethoxy)phenylmethyl-ene]-2,4-thiazolidinedione is a useful research compound. Its molecular formula is C17H13NO3S and its molecular weight is 311.4 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C17H13NO3S

Molecular Weight

311.4 g/mol

IUPAC Name

5-[(3-phenylmethoxyphenyl)methylidene]-1,3-thiazolidine-2,4-dione

InChI

InChI=1S/C17H13NO3S/c19-16-15(22-17(20)18-16)10-13-7-4-8-14(9-13)21-11-12-5-2-1-3-6-12/h1-10H,11H2,(H,18,19,20)

InChI Key

OSAMFBBKHJZYDX-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)COC2=CC=CC(=C2)C=C3C(=O)NC(=O)S3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 3-benzyloxybenzaldehyde (42.45 g, 200 mmol), 2,4-thiazolidinedione (23.43 g, 200.0 mmol), and piperidine (2 g) in 150 ml pyridine was refluxed for 16 h. The mixture was concentrated in vacuo, and the residue was triturated with 500 ml hot benzene, filtered, and the filtrate left standing at room temperature for two days. The resulting crystals were collected by filtration, washed with petroleum ether, and dried to give the product in 100% yield; mp 233-235° C.; IR (nujol): 1741, 1688 (CO) cm-1 ; NMR (DMSOd6TMS): δ5.19 (s, 2H, ArCH2), 7.15-7.25 (m, 3H), 7.3-7.5 (m, 6H), 7.73 (s, 1H, C=CH); Anal calcd for C17H13NO3, MW 311.36: C, 65.58; H, 4.21; N, 4.50; S, 10.30. Found: C, 65.53; H, 3.91; N, 4.52; S, 10.30. Mass spec m/e 312(M+1).
Quantity
42.45 g
Type
reactant
Reaction Step One
Quantity
23.43 g
Type
reactant
Reaction Step One
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One

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